Cas no 187535-79-1 (L-Alanine, N-butyl-)
L-Alanine, N-butyl- structure
Product Name:L-Alanine, N-butyl-
CAS No:187535-79-1
MF:C7H15NO2
MW:145.199502229691
CID:115043
PubChem ID:22822822
Update Time:2025-04-18
L-Alanine, N-butyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-butyl-
- (2S)-2-(butylamino)propanoic acid
- L-Alanine, N-butyl- (9CI)
- SCHEMBL574347
- DTXSID50628435
- N-Butyl-L-alanine
- 187535-79-1
- AKOS006355640
-
- Inchi: 1S/C7H15NO2/c1-3-4-5-8-6(2)7(9)10/h6,8H,3-5H2,1-2H3,(H,9,10)/t6-/m0/s1
- InChI Key: DVVNPYAVFWSKAB-LURJTMIESA-N
- SMILES: OC([C@H](C)NCCCC)=O
Computed Properties
- Exact Mass: 145.11035
- Monoisotopic Mass: 145.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
L-Alanine, N-butyl- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
187535-79-1 (L-Alanine, N-butyl-) Related Products
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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